Cas no 2680847-52-1 (benzyl N-(2-sulfanylbutyl)carbamate)

• Product Name: benzyl N-(2-sulfanylbutyl)carbamate
• CAS No: 2680847-52-1
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5651167
• PubChem ID: 165907153
• Update Time: 2025-05-20

benzyl N-(2-sulfanylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-sulfanylbutyl)carbamate
• 2680847-52-1
• EN300-28276906

• Inchi： 1S/C12H17NO2S/c1-2-11(16)8-13-12(14)15-9-10-6-4-3-5-7-10/h3-7,11,16H,2,8-9H2,1H3,(H,13,14)
• InChI Key： YSIWYFMUFGRHJU-UHFFFAOYSA-N
• SMILES： SC(CNC(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(2-sulfanylbutyl)carbamate

Comprehensive Analysis of Benzyl N-(2-sulfanylbutyl)carbamate (CAS No. 2680847-52-1): Properties, Applications, and Innovations

Benzyl N-(2-sulfanylbutyl)carbamate (CAS No. 2680847-52-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This compound features a carbamate functional group linked to a benzyl moiety and a sulfanylbutyl chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways.

The growing interest in sulfur-containing compounds like benzyl N-(2-sulfanylbutyl)carbamate stems from their role in medicinal chemistry. Sulfur atoms contribute to enhanced binding affinity with biological targets, a feature leveraged in developing therapeutics for metabolic disorders and inflammatory conditions. Recent studies highlight its utility in creating prodrugs or covalent inhibitors, aligning with trends in precision medicine and targeted drug delivery systems.

From an industrial perspective, CAS No. 2680847-52-1 is valued for its stability under controlled conditions, enabling scalable synthesis. Its carbamate group offers reactivity for further derivatization, while the benzyl protection strategy ensures compatibility with multi-step reactions. These properties make it a candidate for high-throughput screening libraries and combinatorial chemistry applications.

Environmental and safety profiles of benzyl N-(2-sulfanylbutyl)carbamate are rigorously evaluated. Modern green chemistry principles guide its synthesis to minimize waste, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR ensure purity standards, addressing regulatory requirements for research-grade chemicals.

Emerging discussions in scientific forums often link sulfanyl-functionalized carbamates to antioxidant and chelating properties. This positions CAS No. 2680847-52-1 as a subject in studies exploring oxidative stress mitigation—a hotspot in aging-related research. Additionally, its potential in bioconjugation techniques attracts interest for diagnostic reagent development.

In summary, benzyl N-(2-sulfanylbutyl)carbamate exemplifies innovation at the intersection of organic synthesis and life sciences. Its adaptability to diverse research needs—from small-molecule therapeutics to material science—ensures its relevance in advancing scientific frontiers while adhering to ethical and environmental standards.